molecular formula C8H9N5 B1184858 2-methyl-6-(1H-1,2,4-triazol-1-yl)pyridin-3-amine

2-methyl-6-(1H-1,2,4-triazol-1-yl)pyridin-3-amine

Cat. No.: B1184858
M. Wt: 175.195
InChI Key: NDTMJXRRRUHBNL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-methyl-6-(1H-1,2,4-triazol-1-yl)pyridin-3-amine is a useful research compound. Its molecular formula is C8H9N5 and its molecular weight is 175.195. The purity is usually 95%.
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Properties

Molecular Formula

C8H9N5

Molecular Weight

175.195

IUPAC Name

2-methyl-6-(1,2,4-triazol-1-yl)pyridin-3-amine

InChI

InChI=1S/C8H9N5/c1-6-7(9)2-3-8(12-6)13-5-10-4-11-13/h2-5H,9H2,1H3

InChI Key

NDTMJXRRRUHBNL-UHFFFAOYSA-N

SMILES

CC1=C(C=CC(=N1)N2C=NC=N2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of zinc (Aldrich, <10 micron; 798 mg, 12.2 mmol) in aqueous ammonium chloride (2 M; 6.1 mL, 12.2 mmol) was cooled to 0° C. using an ice-water bath, and stirred at this temperature for 15 min. A solution of 2-methyl-3-nitro-6-[1,2,4]triazol-1-yl-pyridine (500 mg, 2.44 mmol) in ethyl acetate (8 mL) was added and the mixture was stirred at 0° C. for 1 h and then at room temperature overnight. The mixture was then filtered through Celite™ to remove zinc dust, and the Celite™ was washed with ethyl acetate and methanol. Water and ethyl acetate were added to the filtrate and the mixture was shaken and then filtered to remove some solid material between the two layers. The aqueous layer was extracted twice with ethyl acetate and the combined organic layers were evaporated to dryness under high vacuum to give 2-methyl-6-[1,2,4]triazol-1-yl-pyridin-3-ylamine (322 mg, 75%) as a yellow solid. 1H NMR (300 MHz, DMSO-d6) δ 2.30 (s, 3H), 5.37 (s, 2H), 7.11 (d, 1H, J=8.4 Hz), 7.38 (d, 1H, J=8.4 Hz), 8.13 (s, 1H), 9.03 (s, 1H).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
8 mL
Type
solvent
Reaction Step One
Quantity
6.1 mL
Type
reactant
Reaction Step Two
Name
Quantity
798 mg
Type
catalyst
Reaction Step Two

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